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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of dissolved helium as a tracer in groundwater studies. Helium, an inert and non-toxic noble

gas, serves as an excellent tool for investigating groundwater age, flow paths, and travel times.

Its conservative nature, meaning it does not readily react with other substances in the aquifer,

makes it a reliable indicator of water movement.

There are two primary applications of dissolved helium in hydrogeology:

Groundwater Dating with Radiogenic Helium-4: Naturally occurring radioactive decay of

uranium and thorium in aquifer materials produces alpha particles, which are helium-4 (⁴He)

nuclei. This radiogenic ⁴He accumulates in groundwater over time. By measuring the

concentration of radiogenic ⁴He, and with knowledge of the production rate, the residence

time or "age" of the groundwater can be estimated. This method is particularly useful for

dating old groundwater, ranging from hundreds to millions of years.[1][2][3]

Injected Helium as an Artificial Tracer: Helium gas can be dissolved into groundwater at a

specific point to "label" a parcel of water. By monitoring the arrival and concentration of this

helium tracer at downstream locations, researchers can determine groundwater flow velocity,

direction, and dispersion characteristics.[4][5][6][7] This technique is invaluable for

understanding contaminant transport, evaluating the effectiveness of remediation strategies,

and assessing surface water-groundwater interactions.
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Data Presentation
The following tables summarize key quantitative data relevant to the use of dissolved helium as

a groundwater tracer.

Table 1: Typical Dissolved Helium Concentrations in Groundwater

Parameter
Typical
Concentration
Range

Units Notes

Helium in Air-

Saturated Water

(ASW)

~4.6 x 10⁻⁸ ccSTP/g water

This is the

background

concentration from

atmospheric

equilibrium.[8]

Radiogenic ⁴He in Old

Groundwater

Can be orders of

magnitude higher than

ASW

ccSTP/g water

Accumulation is a

function of aquifer

mineralogy and

groundwater

residence time.[1]

Injected Helium Tracer

(Pulse)

Up to 3 orders of

magnitude above

ASW

ccSTP/g water

The concentration

depends on the

injection method and

duration.[9]

Table 2: Example Breakthrough Curve Data from a Helium Tracer Test

This table presents a summary of data from a gas-partitioning tracer test where helium was

used alongside a conservative tracer (bromide) to study trapped gas during infiltration. The

retardation of the helium peak arrival time compared to the bromide peak is a key finding.
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Monitoring Port
Bromide Peak
Arrival (days)

Helium Peak
Arrival (days)

Helium Retardation
Factor (Helium
Arrival / Bromide
Arrival)

1 10.5 21 2.0

2 14.0 42 3.0

3 21.0 >258 >12.3

4 23.0 >258 >11.2

5 25.0 >258 >10.3

Data summarized from "Gas-Partitioning Tracer Test to Quantify Trapped Gas During

Recharge" by Heilweil et al.

Experimental Protocols
The following are detailed methodologies for key experiments involving dissolved helium as a

groundwater tracer.

Protocol 1: Sample Collection for Dissolved Helium
Analysis
Objective: To collect a groundwater sample for the analysis of dissolved helium without

atmospheric contamination or degassing.

Materials:

Submersible pump or other suitable sampling device

Tygon® or copper tubing

Stainless steel sample cylinders (e.g., 500 cm³) or pinch-off copper tubes (for mass

spectrometry)

Septum-sealed glass bottles (for gas chromatography)
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Wrenches for fittings

Cooler with ice

Procedure:

Connect the tubing to the pump and purge the well by pumping out at least three well

volumes of water. This ensures that the sample is representative of the aquifer water.

Reduce the flow rate to minimize turbulence and the potential for degassing.

Connect the tubing to the inlet of the stainless steel sample cylinder or copper tube.

Position the sampling container so that the water flows from the bottom to the top to displace

any air.

Allow water to flow through the container for several minutes to ensure all air has been

flushed out.

While the water is still flowing, close the outlet valve of the sample cylinder, followed

immediately by the inlet valve. For copper tubes, use pinch-off clamps to seal both ends of

the tube.

If using septum bottles, submerge the bottle and the end of the tubing in a beaker of the

sample water. Fill the bottle underwater to prevent any air from being trapped. Insert the

septum cap while the bottle is still submerged.

Label the sample container with a unique identifier, date, time, and location.

Store the samples on ice in a cooler for transport to the laboratory.

Protocol 2: Injected Helium Tracer Test
Objective: To determine groundwater flow velocity and transport characteristics by injecting

helium and monitoring its breakthrough at downstream locations.

Materials:
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Tank of high-purity helium gas

Regulator and flow meter

Gas diffuser (e.g., porous stone) or perforated tubing

Downhole deployment system for the diffuser/tubing

On-site dissolved gas analysis instrumentation (e.g., GE-MIMS) or equipment for collecting

samples over time at monitoring wells.

Procedure:

Pre-injection: Collect background water samples from the injection and monitoring wells to

determine the natural dissolved helium concentration.

Injection Setup: Lower the gas diffuser or perforated tubing to the desired depth in the

injection well. Connect the helium gas tank through the regulator and flow meter.

Injection: Start the flow of helium gas at a controlled rate. The injection can be a short "pulse"

or a continuous release, depending on the experimental objectives. Record the start time

and duration of the injection.

Monitoring: Begin monitoring for dissolved helium at the downstream observation wells. For

high-resolution data, use an on-site instrument like a Gas-Equilibrium Membrane-Inlet Mass

Spectrometer (GE-MIMS) for continuous measurements.[4][5][6][7] Alternatively, collect

discrete water samples at regular intervals using the procedure in Protocol 1.

Data Collection: Record the dissolved helium concentration at each monitoring well over time

until the concentration returns to background levels. This data constitutes the breakthrough

curve.

Post-injection: Once the experiment is complete, cease the helium injection and retrieve the

injection apparatus.

Protocol 3: Analysis of Dissolved Helium
A. On-site Analysis using Gas-Equilibrium Membrane-Inlet Mass Spectrometry (GE-MIMS)
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Principle: Water is continuously pumped through a module containing a gas-permeable

membrane. Dissolved gases in the water diffuse across the membrane into a headspace until

equilibrium is reached. A mass spectrometer connected to the headspace provides real-time

quantitative analysis of the gas concentrations.[4][5][6][7]

Procedure:

Set up the GE-MIMS system at the monitoring location according to the manufacturer's

instructions.

Pump water from the monitoring well through the membrane equilibrator module.

Allow sufficient time (typically a few minutes) for the dissolved gases in the water to

equilibrate with the headspace in the module.

The integrated mass spectrometer will continuously analyze the gas composition of the

headspace, providing a real-time measurement of the dissolved helium concentration in the

groundwater.

Record the data electronically.

B. Laboratory Analysis using Mass Spectrometry or Gas Chromatography

Principle: Dissolved gases are extracted from the water sample under vacuum. The extracted

gas is then purified, and the helium concentration is measured using a mass spectrometer or a

gas chromatograph with a thermal conductivity detector.

Procedure:

Gas Extraction: Connect the sample cylinder to a vacuum extraction line. The dissolved

gases are exsolved from the water into an evacuated volume.

Gas Purification: The extracted gas mixture is passed through a series of traps to remove

water vapor and other reactive gases.

Analysis:
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Mass Spectrometry: The purified gas is introduced into a mass spectrometer. The

instrument separates ions based on their mass-to-charge ratio, allowing for the precise

quantification of ⁴He.

Gas Chromatography (GC): The gas sample is injected into a GC column that separates

helium from other gases. A thermal conductivity detector (TCD) measures the

concentration of the eluted helium.

Calibration: The instrument is calibrated using standards of known helium concentration to

ensure accurate quantification.
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Caption: Workflow for an injected helium groundwater tracer test.
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Caption: Workflow for groundwater dating using radiogenic helium-4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Using Dissolved
Helium as a Groundwater Tracer]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14278265#using-dissolved-helium-as-a-
groundwater-tracer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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